Cas no 500585-16-0 (4-fluoro-3-nitrobenzene-1-sulfonyl fluoride)

4-Fluoro-3-nitrobenzene-1-sulfonyl fluoride is a fluorinated aromatic sulfonyl derivative characterized by its reactive sulfonyl fluoride and nitro functional groups. This compound is primarily utilized in organic synthesis and pharmaceutical intermediates due to its ability to participate in nucleophilic substitution reactions, particularly in the formation of sulfonamides or sulfonate esters. The presence of both electron-withdrawing fluorine and nitro groups enhances its reactivity, making it a valuable building block for constructing complex molecules. Its stability under standard conditions and compatibility with various reaction conditions further contribute to its utility in research and industrial applications. Proper handling is advised due to its potential reactivity with nucleophiles.
4-fluoro-3-nitrobenzene-1-sulfonyl fluoride structure
500585-16-0 structure
Product Name:4-fluoro-3-nitrobenzene-1-sulfonyl fluoride
CAS No:500585-16-0
MF:C6H3F2NO4S
MW:223.15412735939
MDL:MFCD07777175
CID:821061
PubChem ID:284279
Update Time:2025-05-27

4-fluoro-3-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-nitro-benzenesulfonyl fluoride
    • 4-fluoro-3-nitrobenzenesulfonyl fluoride
    • 4-fluoro-3-nitrobenzene-1-sulfonyl fluoride
    • 500585-16-0
    • G53425
    • AKOS027381057
    • Z1269123823
    • 4-fluoro-3-nitro-benzenesulfonylfluoride
    • DTXSID10300942
    • MFCD07777175
    • EN300-278395
    • 4-fluoro-3-nitrobenzene sulfonylfluoride
    • ES-2114
    • NSC-140075
    • NSC140075
    • 4-fluoro-3-nitrobenzene-1-sulfonylfluoride
    • MDL： MFCD07777175
    • Inchi： 1S/C6H3F2NO4S/c7-5-2-1-4(14(8,12)13)3-6(5)9(10)11/h1-3H
    • InChI Key： FETWBEYHAMXIHF-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])F)(=O)(=O)F

Computed Properties

  • Exact Mass: 222.97500
  • Monoisotopic Mass: 222.97508507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 88.3Ų

Experimental Properties

  • PSA: 88.34000
  • LogP: 2.99610

4-fluoro-3-nitrobenzene-1-sulfonyl fluoride Security Information

  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： 34
  • Safety Instruction： S26; S36/37/39
  • Risk Phrases：R34

4-fluoro-3-nitrobenzene-1-sulfonyl fluoride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-fluoro-3-nitrobenzene-1-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
033000-250mg
4-Fluoro-3-nitro-benzenesulfonyl fluoride
 500585-16-0
250mg
 ￡160.00 2022-03-01
Fluorochem
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Fluorochem
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abcr
AB148604-1 g
4-Fluoro-3-nitrobenzenesulfonyl fluoride; 98%
 500585-16-0
1 g
 €280.00 2023-07-20
abcr
AB148604-5 g
4-Fluoro-3-nitrobenzenesulfonyl fluoride; 98%
 500585-16-0
5 g
 €760.00 2023-07-20
BAI LING WEI Technology Co., Ltd.
033000-250mg
4-Fluoro-3-nitro-benzenesulfonyl fluoride
 500585-16-0
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 ￥ 3520 2022-04-26
BAI LING WEI Technology Co., Ltd.
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 ￥ 7304 2022-04-26
BAI LING WEI Technology Co., Ltd.
033000-2g
4-Fluoro-3-nitro-benzenesulfonyl fluoride
 500585-16-0
2g
 ￥ 12276 2022-04-26
Enamine
EN300-278395-0.05g
4-fluoro-3-nitrobenzene-1-sulfonyl fluoride
 500585-16-0 95.0%
0.05g
 $101.0 2025-03-19
Enamine
EN300-278395-0.1g
4-fluoro-3-nitrobenzene-1-sulfonyl fluoride
 500585-16-0 95.0%
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 $152.0 2025-03-19

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